Cas no 135787-42-7 ([3,8'-Bi-4H-1-benzopyran]-4-one,2',3'-dihydro-3',5,5',7-tetrahydroxy-6'-methoxy-2',2'-dimethyl- (9CI))

• Product Name: [3,8'-Bi-4H-1-benzopyran]-4-one,2',3'-dihydro-3',5,5',7-tetrahydroxy-6'-methoxy-2',2'-dimethyl- (9CI)
• CAS No: 135787-42-7
• MF: C₂₁H₂₀O₈
• MW: 400.378706932068
• CID: 224448
• Update Time: 2024-03-01

[3,8'-Bi-4H-1-benzopyran]-4-one,2',3'-dihydro-3',5,5',7-tetrahydroxy-6'-methoxy-2',2'-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• [3,8'-Bi-4H-1-benzopyran]-4-one,2',3'-dihydro-3',5,5',7-tetrahydroxy-6'-methoxy-2',2'-dimethyl- (9CI)
• PiscerisoflavoneC
• [3,8'-Bi-4H-1-benzopyran]-4-one, 2',3'-dihydro-3',5,5',7-tetrahydroxy-6'-methoxy-2',2'-dimethyl- (9CI)
• 5,7,4',5''-Tetrahydroxy-5'-methoxy-6'',6''-dimethyl-4'',5''-dihydropyrano[2'',3'':2',3']isoflavone

• Inchi： 1S/C21H20O8/c1-21(2)16(24)7-11-18(25)15(27-3)6-10(20(11)29-21)12-8-28-14-5-9(22)4-13(23)17(14)19(12)26/h4-6,8,16,22-25H,7H2,1-3H3
• InChI Key： QVZMXQYIIGURQW-UHFFFAOYSA-N
• SMILES： C1OC2=CC(O)=CC(O)=C2C(=O)C=1C1=C2OC(C)(C)C(O)CC2=C(O)C(OC)=C1

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• XLogP3: 1.261

Experimental Properties

• Density: 1.472±0.06 g/cm3(Predicted)
• Boiling Point: 668.9±55.0 °C(Predicted)
• PSA: 52.54
• pka: 6.33±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pyranoisoflavonoids